Cas no 1203335-39-0 (N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1203335-39-0
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 5855110
• PubChem ID: 45504070
• Update Time: 2025-11-01

N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024518830
• F5791-0394
• N-(3,4,5-trimethoxybenzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• 1203335-39-0
• VU0520726-1

• Inchi： 1S/C17H17N3O4S/c1-22-14-6-10(7-15(23-2)16(14)24-3)9-18-17(21)11-4-5-12-13(8-11)20-25-19-12/h4-8H,9H2,1-3H3,(H,18,21)
• InChI Key： UZQZBPLQUTXPRE-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCC3=CC(OC)=C(OC)C(OC)=C3)=O)=CC2=NS1

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide

Introduction to N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No: 1203335-39-0)

N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1203335-39-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates a benzothiadiazole core, which is a well-known pharmacophore in medicinal chemistry, alongside an amide functional group and a trimethoxyphenyl substituent. These structural features contribute to its unique chemical properties and potential therapeutic applications.

The benzothiadiazole scaffold is particularly noteworthy due to its presence in numerous pharmacologically active agents. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the trimethoxyphenyl group into the molecular structure enhances the compound's solubility and bioavailability, making it more suitable for biological assays and further development. Additionally, the amide functionality provides a site for further chemical modifications, allowing for the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide has emerged as a compound of interest in this context. Its unique structural features make it a versatile scaffold for drug design. For instance, studies have shown that modifications at the benzothiadiazole core can significantly alter the biological activity of the molecule. This flexibility allows researchers to fine-tune the properties of the compound to target specific disease mechanisms.

One of the most exciting areas of research involving N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide is its potential application in oncology. Benzothiadiazole derivatives have demonstrated promising results in preclinical studies as inhibitors of various kinases involved in cancer cell proliferation. The trimethoxyphenyl substituent is believed to enhance binding affinity to these targets by improving hydrophobic interactions. Furthermore, the amide group can be exploited to develop prodrugs that release active metabolites in vivo, potentially increasing therapeutic efficacy.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Research indicates that benzothiadiazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The structural motif of N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide makes it an attractive candidate for further investigation in this field. By targeting inflammatory mediators, this compound could offer a new therapeutic approach for managing inflammatory diseases.

The synthesis of N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzothiadiazole core through cyclization reactions involving appropriate precursors. Subsequent steps involve functionalization at the 5-position of the benzothiadiazole ring to introduce the amide group. Finally, the trimethoxyphenyl substituent is attached through nucleophilic substitution or other coupling reactions. The efficiency and yield of these synthetic steps are critical factors that determine the feasibility of large-scale production.

In terms of analytical characterization, N-[(3,4,5-trimethoxyphenyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide is typically analyzed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the compound's purity، molecular structure، and chemical environment. HPLC is particularly useful for assessing impurities and ensuring that the compound meets pharmaceutical-grade standards. NMR spectroscopy offers insights into the connectivity of atoms within the molecule， while MS helps confirm its molecular weight and fragmentation patterns.

The pharmacokinetic properties of N-[(3，4，5-trimethoxyphenyl)methyl]-2，1，3-benzothiadiazole-5-carboxamide are also subjects of intense study。 These properties determine how the compound is absorbed، distributed، metabolized， and excreted by the body。 Understanding these aspects is crucial for optimizing dosing regimens and minimizing potential side effects。 In vitro studies have shown that this compound exhibits moderate solubility in water， which could influence its bioavailability。 Additionally， preliminary data suggest that it undergoes metabolic degradation via cytochrome P450 enzymes， similar to many other heterocyclic compounds。

Future research directions for N-[(3，4，5-trimethoxyphenyl)methyl]-2，1，3-benzothiadiazole-5-carboxamide include exploring its mechanism of action in greater detail。 This involves elucidating how it interacts with biological targets at the molecular level。 Additionally， researchers are investigating ways to improve its pharmacokinetic profile through structural modifications。 For instance， introducing fluorine atoms or other electron-withdrawing groups might enhance metabolic stability while maintaining biological activity。

The development of novel drug candidates often involves collaboration between academic institutions، pharmaceutical companies， and regulatory agencies。 N-[(3，4，5-trimethoxyphenyl)methyl]-2，1，3-benzothiadiazole-5-carboxamide represents an example where such collaboration can lead to significant advancements in drug discovery。 By leveraging cutting-edge technologies and interdisciplinary approaches، researchers can accelerate the process of bringing new therapies to patients in need。

In conclusion، N-[(3，4，5-trimethoxyphenyl)methyl]-2，1，3-benzothiadiazole-5-carboxamide (CAS No: 1203335-39-0) is a promising chemical entity with significant potential in pharmaceutical applications。 Its unique structural features make it an attractive scaffold for drug design، particularly in oncology and anti-inflammatory therapy。 Ongoing research efforts are focused on elucidating its mechanism of action، optimizing its pharmacokinetic properties، and translating these findings into clinical applications。 As our understanding of disease mechanisms continues to evolve، compounds like this will play an increasingly important role in developing next-generation therapeutics。